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Compound of Interest

Compound Name: Powelline
CAS No.: 7363-25-9
Cat. No.: B1200901
Get Quote
. J

A definitive disposal protocol for the chemical compound Powelline (CAS Number: 7363-25-9)
is not readily available in public safety and regulatory literature. Researchers, scientists, and
drug development professionals must therefore treat Powelline as a potentially hazardous
substance of unknown toxicity and handle its disposal with utmost caution. The following guide
provides a general framework for the safe management and disposal of such chemicals,
emphasizing consultation with your institution's Environmental Health and Safety (EHS) office
as the critical first step.

Chemical and Physical Properties of Powelline

To aid in the proper assessment by safety professionals, the known properties of Powelline are
summarized below.
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Property Value Source
CAS Number 7363-25-9 [1][2]
Molecular Formula C17H19NO4 [11[2][3]
Molecular Weight 301.34 g/mol [1112][3]
Melting Point 197-198 °C [1]
Storage 2-8°C, sealed, dry, light-proof [3]

Exhibits insecticidal properties;
) ) o potential anti-inflammatory and
Known Biological Activity ) o [3]
neuroactive properties in

preliminary studies.

General Protocol for Disposal of Unknown or
Hazardous Chemicals

In the absence of specific disposal instructions for Powelline, the following standard operating
procedure for unknown or hazardous laboratory chemicals should be implemented. This
protocol is designed to ensure the safety of laboratory personnel and compliance with
environmental regulations.

Experimental Protocol: General Disposal Procedure

o Personal Protective Equipment (PPE): Before handling Powelline waste, don appropriate
PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile).

e Waste Segregation and Collection:

o Collect all unused or waste Powelline in a designated, properly labeled hazardous waste
container.

o The container must be compatible with the chemical and clearly marked with "Hazardous
Waste" and the full chemical name, "Powelline."
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o Do not mix Powelline waste with other chemical waste streams to avoid unforeseen
reactions.

e Spill Management:
o In the event of a spill, avoid generating dust if it is a solid.

o For small spills, carefully sweep or wipe up the material and place it into the designated
hazardous waste container.

o For larger spills, immediately alert your laboratory supervisor and follow your institution's
established spill response procedures.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area.[4]

o Ensure the storage area is away from incompatible materials.
e Final Disposal:

o The sealed and labeled hazardous waste container must be transferred to your
institution's designated waste accumulation area.

o Contact your institution's EHS department to arrange for collection and disposal by a
licensed professional waste disposal service.[5]

Crucially, federal, state, and local regulations prohibit the transportation, storage, or disposal of
wastes with unknown identities.[6] Treating Powelline as a hazardous substance and following
this general protocol will help ensure compliance and safety.

Visualizing the Disposal Workflow

The logical flow for the safe disposal of a laboratory chemical with unknown disposal guidelines
is illustrated below.
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General Workflow for Hazardous Chemical Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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